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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Regaloside C is a glycerol glucoside with demonstrated anti-inflammatory and

cardiomyocyte-protective properties.[1][2][3][4] Accurate and consistent preparation of stock

solutions is critical for obtaining reproducible results in preclinical research and drug

development. This document provides a detailed protocol for the preparation, storage, and

handling of Regaloside C stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties of Regaloside C
A summary of the key properties of Regaloside C is presented below. This data is essential for

accurate calculations and proper handling of the compound.

Property Value Reference(s)

Molecular Formula C₁₈H₂₄O₁₁ [2][3]

Molecular Weight 416.38 g/mol [3][5]

CAS Number 117591-85-2 [2][5]

Appearance Powder [2]

Solubility in DMSO 100 mg/mL (240.17 mM) [1][3]

Purity ≥98% [2]
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a high-concentration stock solution of Regaloside
C in DMSO.

2.1 Materials and Equipment

Regaloside C powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or sterile vials (glass or polypropylene)[6][7]

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (water sonicator)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2.2 Safety Precautions

Always handle Regaloside C powder and DMSO in a well-ventilated area or a chemical

fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Regaloside C and DMSO before handling.

2.3 Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Regaloside C powder to equilibrate to room

temperature for at least one hour. This prevents condensation of moisture onto the

hygroscopic powder.
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Weighing: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully weigh

the desired amount of Regaloside C powder. For example, to prepare 1 mL of a 100 mM

stock solution, weigh 41.64 mg of Regaloside C.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the Regaloside C powder. Note: The use of hygroscopic (moisture-absorbing) DMSO can

significantly reduce the solubility of the product.[1][8]

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1][3]

Sonicate for 10-15 minute intervals until the solution is clear.

Gentle warming to 37°C can also be applied to increase solubility if necessary.[3]

Aliquoting: Once a clear, homogenous solution is achieved, dispense the stock solution into

smaller, single-use aliquots in sterile microcentrifuge tubes. This practice is crucial to avoid

degradation from repeated freeze-thaw cycles.[3]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage section

below.

2.4 Stock Solution Calculation Table

The following table provides the required mass of Regaloside C to prepare stock solutions of

various concentrations in a final volume of 1 mL of DMSO.
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Desired Concentration
(mM)

Molecular Weight ( g/mol )
Mass of Regaloside C for 1
mL Stock (mg)

1 416.38 0.42

5 416.38 2.08

10 416.38 4.16

50 416.38 20.82

100 416.38 41.64

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Regaloside C.

Form
Storage
Temperature

Duration Notes Reference(s)

Powder -20°C 3 years

Store desiccated

and protected

from light.

[1]

4°C 2 years [1]

Stock Solution in

DMSO
-80°C 6 months

Recommended

for long-term

storage. Avoid

freeze-thaw

cycles.

[1][3]

-20°C 1 month

Suitable for

short-term

storage.

[1][3]

Visualized Workflows and Pathways
4.1 Experimental Workflow
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The following diagram illustrates the general workflow from preparing the Regaloside C stock

solution to its application in a typical cell-based assay.

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for Regaloside C stock solution preparation and use.

4.2 Putative Anti-Inflammatory Signaling Pathway

Regaloside C exhibits anti-inflammatory activity. While its precise mechanism is under

investigation, related compounds are known to inhibit the NF-κB pathway.[9] This diagram

illustrates a potential mechanism of action.

Caption: Putative inhibition of the NF-κB signaling pathway by Regaloside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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